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Compound of Interest

Compound Name: Cefmepidium
CAS No.: 745749-33-1
Cat. No.: B12647437
Get Quote
. J

Molecular Formula: C23H24NeOsSs (Inner Salt) | Molecular Weight: 608.67 g/mol

Part 1: Chemical Constitution & Structural Analysis

Cefmepidium represents a structural evolution in the cephalosporin class, incorporating
features from third-generation agents (like ceftazidime) while introducing a distinct C-3
guaternary ammonium modification and a sulfoxide oxidation state at the cephem nucleus.

Physicochemical Identity

The CAS number 107452-79-9 specifically designates Cefmepidium Chloride, the salt form
typically isolated for stability. The molecule exists as a zwitterion in its free base form due to the
presence of a quaternary pyridinium cation and a carboxylate anion.
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Property Specification

CAS Number 107452-79-9 (Chloride salt)

4-({[(6R,7R)-7-{[(22)-2-(2-amino-1,3-thiazol-4-
yl)-2-[(1-carboxy-1-

IUPAC Name methylethoxy)imino]acetyl]Jamino}-2-carboxy-8-
0Xx0-5-oxido-5-thia-1-azabicyclo[4.2.0]oct-2-en-

3-yllmethyl}thio)-1-methylpyridinium chloride

C23H25CINeOsSs (Chloride Salt) C23H24NeOsS3
Molecular Formula

(Zwitterion)
Molar Mass 645.13 g/mol (Chloride)
Core Scaffold Cephem (Beta-lactam fused to dihydrothiazine)
Oxidation State S-Oxide (Sulfoxide at position 5)
Stereochemistry (6R, 7R) configuration; (Z)-oxime geometry

Structural Deconstruction

The Cefmepidium architecture is defined by three critical pharmacophores:

e C-7 Side Chain (Acyl Group): Identical to Ceftazidime, featuring an aminothiazole ring and a
bulky carboxy-dimethyl-oxime (C(CHs)2COOH). This moiety provides high affinity for PBP-3
and robust stability against beta-lactamases (TEM/SHV types).

e C-3 Side Chain: A (1-methylpyridinium-4-yl)thio group. The quaternary nitrogen confers
zwitterionic character, enhancing penetration through the Gram-negative outer membrane
(porin channels).[1] The thioether linkage distinguishes it from Cefepime (which has a
pyrrolidinium group).

e Cephem Core (S-Oxide): Unlike most clinical cephalosporins which are sulfides,
Cefmepidium is stabilized as the sulfoxide (S=0). This oxidation state alters the electron
density of the beta-lactam ring, potentially modulating reactivity and metabolic stability.

Part 2: Mechanism of Action & Pharmacology
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PBP Inhibition Cascade

Cefmepidium functions as a suicide substrate for Penicillin-Binding Proteins (PBPs). The
mechanism follows a covalent acylation pathway:

o Recognition: The zwitterionic nature facilitates rapid diffusion through the outer membrane of
Gram-negative bacteria (e.g., Pseudomonas aeruginosa).

o Acylation: The beta-lactam carbonyl carbon undergoes nucleophilic attack by the active site

serine residue of the PBP.

« Irreversible Inhibition: The opening of the beta-lactam ring forms a stable acyl-enzyme
complex. The C-3 leaving group (methylpyridinium-thiolate) may facilitate this ring opening

via electronic push-pull effects.

Resistance Profile

o Beta-Lactamase Stability: The bulky oxime at C-7 sterically hinders the approach of Class A
serine beta-lactamases.

¢ S-Oxide Influence: The sulfoxide group at position 5 is an electron-withdrawing group, which
increases the electrophilicity of the beta-lactam carbonyl, potentially enhancing acylation
rates but also increasing susceptibility to hydrolysis if not sterically protected.
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Figure 1: Mechanism of Action pathway for Cefmepidium, highlighting outer membrane
penetration and PBP acylation.

Part 3: Synthesis Protocol

The synthesis of Cefmepidium requires a convergent strategy, typically starting from 7-Amino-
cephalosporanic acid (7-ACA).[2][3] The protocol below outlines the laboratory-scale
preparation of the chloride salt.
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Retrosynthetic Analysis

e Precursor A: 7-ACA (Core).[3][4][5]
e Precursor B: 1-Methyl-4-mercaptopyridinium (C-3 Nucleophile).

e Precursor C: (Z)-2-(2-amino-4-thiazolyl)-2-(1-carboxy-1-methylethoxyimino)acetic acid (C-7
Acylating agent).

Step-by-Step Methodology

Step 1: Protection & C-3 Functionalization

o Rationale: The C-3 acetoxy group of 7-ACA is a good leaving group but requires activation or
displacement by a strong nucleophile.

e Protocol:

[¢]

Suspend 7-ACA in acetonitrile/water.
o Add 1-methyl-4-mercaptopyridinium (prepared from 4-thiopyridine and methyl iodide).

o Adjust pH to 6.5-7.0 with triethylamine to facilitate the nucleophilic substitution (S_N1
mechanism via an episulfonium intermediate).

o Heat at 60°C for 4 hours.

o Precipitate the intermediate: 7-amino-3-[(1-methylpyridinium-4-yl)thiomethyl]-3-cephem-4-
carboxylate.

Step 2: C-7 Acylation
o Rationale: Introduction of the specificity-conferring side chain.
e Protocol:
o Dissolve the Step 1 intermediate in DMA (Dimethylacetamide).

o Activate the Side Chain Acid (Precursor C) using DCC/HOBL or as an acid chloride.
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o Add the activated ester to the reaction mixture at 0°C.

o Stir for 12 hours. The amino group at C-7 is acylated.[3][4]

Step 3: Oxidation (Sulfoxide Formation)

o Rationale: To generate the specific S-oxide form corresponding to CAS 107452-79-9.

e Protocol:

o Dissolve the acylated product in dichloromethane/methanol.

o Add 1.05 equivalents of m-CPBA (meta-chloroperoxybenzoic acid) at -20°C.

o Stir for 30 minutes. The low temperature ensures regioselectivity for the sulfur oxidation
over the nitrogen or double bonds.

o Quench with sodium bisulfite.

Step 4: Deprotection & Salt Formation

e Protocol:

[¢]

If carboxyl groups on the side chain were protected (e.qg., t-butyl esters), treat with
Trifluoroacetic acid (TFA) and anisole.

[¢]

Precipitate the crude product with diethyl ether.

[e]

Purify via Preparative HPLC (C18 column, Water/Acetonitrile gradient with HCI buffer).

[e]

Lyophilize to obtain Cefmepidium Chloride.
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Figure 2: Synthetic workflow for Cefmepidium Chloride starting from 7-ACA.

Part 4: Analytical Profiling

To validate the identity and purity of Cefmepidium, the following analytical parameters must be
met.

High-Performance Liquid Chromatography (HPLC)
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e Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5um).
» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: Acetonitrile.

» Gradient: 5% B to 60% B over 20 minutes.

e Detection: UV at 254 nm (Thiazole/Pyridine absorption).

e Retention Time: Expect elution earlier than Ceftazidime due to the polar sulfoxide and
cationic pyridinium.

Nuclear Magnetic Resonance (NMR)
e Solvent: DMSO-d6.

o Key Signals:

[¢]

0 9.0 - 8.0 ppm: Pyridinium aromatic protons (2 doublets).

[¢]

0 4.3 ppm: Methyl group on Pyridinium (Singlet, 3H).

[e]

0 1.5 ppm: Gem-dimethyl groups of the oxime (Singlet, 6H).

o

0 5.8 ppm: H-7 of the beta-lactam ring (Doublet). Note: The chemical shift of H-7 and H-6
will be downfield shifted relative to the sulfide due to the S-oxide anisotropy.

Mass Spectrometry (ESI-MS)

» Mode: Positive lon Mode (ESI+).
e Target lon: [M]+ (Cation) = 609.1 m/z.

o Fragmentation: Loss of CO2z (Carboxyl), Loss of Pyridinium side chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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